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Compound of Interest

Compound Name: 4-Benzyloxyphenylacetyl Chloride

Cat. No.: B1280455

This in-depth technical guide serves as a core resource for researchers, scientists, and drug
development professionals on the procurement and application of 4-Benzyloxyphenylacetyl
Chiloride. This document provides a survey of suppliers, detailed experimental protocols for its
synthesis, and a key application in peptide modification.

Sourcing 4-Benzyloxyphenylacetyl Chloride

4-Benzyloxyphenylacetyl Chloride (CAS No. 39188-62-0) is a valuable reagent in organic
synthesis, particularly in the development of pharmaceuticals and other bioactive molecules.
For research purposes, it is crucial to source high-purity material from reputable suppliers.
Below is a comparative table of vendors offering this compound.
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Product .
. . Available
Supplier Number Purity . CAS Number
Quantities
(Example)
Sigma-Aldrich BL3H160C5275 98% Inquire 39188-62-0
Alfa Chemistry ACM39188620 96% Inquire 39188-62-0[1][2]
Santa Cruz ] )
) SCc-260383 Inquire Inquire 39188-62-0[3][4]
Biotechnology
CP Lab Safety )
_ TCI-B1780 min 96% 1g, 259 39188-62-0[5]
(TCIl America)
Reagentia ROO3KTW Inquire 19, 59, 25¢g 39188-62-0[6]

Note: Availability and product details are subject to change. It is recommended to visit the
supplier's website for the most current information. These chemicals are intended for
professional research and manufacturing use only.[5]

Safety, Handling, and Storage

4-Benzyloxyphenylacetyl Chloride is a reactive acyl chloride and should be handled with
appropriate safety precautions in a well-ventilated fume hood.

e Hazards: Acyl chlorides are corrosive and react violently with water, releasing toxic hydrogen
chloride gas.[6][7] They are harmful if swallowed, cause severe skin burns and serious eye
damage, and may cause respiratory irritation.[7][3]

e Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, a
lab coat, and use a respirator if ventilation is inadequate.[6]

» Storage: Store in a cool, dry, and well-ventilated area away from water and incompatible
materials such as strong oxidizing agents, acids, bases, and amines.[6][7] The compound
should be stored under an inert atmosphere.

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local regulations.[6]
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Experimental Protocols
Synthesis of 4-Benzyloxyphenylacetyl Chloride

The synthesis of 4-Benzyloxyphenylacetyl Chloride is typically a two-step process starting
from 4-hydroxyphenylacetic acid. The first step is the benzylation of the phenolic hydroxyl
group, followed by the conversion of the resulting carboxylic acid to the acyl chloride.

Step 1: Synthesis of 4-Benzyloxyphenylacetic Acid
This procedure is adapted from general methods for benzylation of phenols.

e Materials: 4-hydroxyphenylacetic acid, benzyl chloride, sodium hydroxide, ethanol, water,
toluene, hydrochloric acid.

e Procedure:

o In a round-bottom flask, dissolve 4-hydroxyphenylacetic acid and sodium hydroxide in
water to form the disodium salt.[5]

o Add benzyl chloride and a phase-transfer catalyst (e.g., triethylbenzylammonium chloride)
to the solution.[3]

o Heat the mixture under reflux with vigorous stirring for several hours.[3]

o After cooling, extract the aqueous layer with toluene to remove unreacted benzyl chloride.

[3]

o Acidify the aqueous layer with concentrated hydrochloric acid to precipitate the 4-
benzyloxyphenylacetic acid.[3]

o Filter the precipitate, wash with cold water, and dry under vacuum. Recrystallization from a
suitable solvent like ethanol/water may be performed for further purification.

Step 2: Conversion to 4-Benzyloxyphenylacetyl Chloride

This protocol is a general method for the synthesis of acyl chlorides from carboxylic acids using
thionyl chloride.
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» Materials: 4-Benzyloxyphenylacetic acid, thionyl chloride (SOCIz), anhydrous N,N-
Dimethylformamide (DMF) (catalytic amount), anhydrous dichloromethane (DCM).

e Procedure:

o In a dry round-bottom flask equipped with a reflux condenser and a gas outlet to a
scrubber (to neutralize HCI and SOz byproducts), suspend 4-benzyloxyphenylacetic acid
in anhydrous DCM.

o Add a catalytic amount of anhydrous DMF.

o Slowly add an excess (typically 2-3 equivalents) of thionyl chloride to the stirred
suspension at room temperature.

o Heat the reaction mixture to reflux and maintain for 1-3 hours, or until the evolution of gas
ceases and the solid has dissolved.

o Allow the reaction to cool to room temperature.

o Remove the excess thionyl chloride and DCM under reduced pressure using a rotary
evaporator.

o The resulting crude 4-Benzyloxyphenylacetyl Chloride is often used directly in the next
step without further purification due to its reactivity.

Application in Peptide Synthesis: N-Terminal Capping

4-Benzyloxyphenylacetyl Chloride can be used as a capping agent in solid-phase peptide
synthesis (SPPS) to modify the N-terminus of a peptide.[9] This can enhance stability against
enzymatic degradation and modulate the peptide's physicochemical properties.[9]

o Materials: Fmoc-deprotected peptide-resin, 4-Benzyloxyphenylacetyl Chloride,
Diisopropylethylamine (DIEA), anhydrous N,N-Dimethylformamide (DMF).

e Procedure:

o Swell the Fmoc-deprotected peptide-resin in anhydrous DMF.
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o In a separate vial, prepare the capping solution by dissolving 4-Benzyloxyphenylacetyl
Chloride (3-5 equivalents relative to the resin loading) and DIEA (6-10 equivalents) in
anhydrous DMF.

o Add the capping solution to the swollen resin.
o Agitate the mixture at room temperature for 1-2 hours.

o Wash the resin thoroughly with DMF, followed by dichloromethane (DCM), and dry under

vacuum.

o The capped peptide can then be cleaved from the resin using standard procedures (e.qg.,
with trifluoroacetic acid).[10]

Visualized Workflows and Pathways

The following diagrams illustrate the synthesis and application workflows described above.
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Synthesis of 4-Benzyloxyphenylacetyl Chloride.
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N-Terminal Capping in Solid-Phase Peptide Synthesis

Capping Solution:
4-Benzyloxyphenylacetyl Chloride
+ DIEA in DMF
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Workflow for N-terminal peptide capping.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 4-
Benzyloxyphenylacetyl Chloride for Research Applications]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1280455#where-to-buy-4-
benzyloxyphenylacetyl-chloride-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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